Cas no 118974-28-0 (Phosphorothioic acid,O,O-diethyl O-(2-methoxyethyl) ester)

• Product name: Phosphorothioic acid,O,O-diethyl O-(2-methoxyethyl) ester
• CAS No: 118974-28-0
• MF: C₇H₁₇O₄PS
• MW: 228.246242284775
• CID: 182382
• PubChem ID: 3088673

Phosphorothioic acid,O,O-diethyl O-(2-methoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(2-methoxyethyl) ester
• diethoxy-(2-methoxyethoxy)-sulfanylidene-λ⁵-phosphane
• 118974-28-0
• Phosphorothioic acid, O,O-diethyl O-(2-methoxyethyl) ester
• DTXSID00152270
• 4-01-00-02421 (Beilstein Handbook Reference)
• O,O-Diethyl O-(2-methoxyethyl) phosphorothioate
• BRN 1708505

• Inchi： InChI=1S/C7H17O4PS/c1-4-9-12(13,10-5-2)11-7-6-8-3/h4-7H2,1-3H3
• InChI Key： LITCSYZUADAWEW-UHFFFAOYSA-N
• SMILES： COCCOP(OCC)(=S)OCC

Computed Properties

• Exact Mass: 228.05861
• Monoisotopic Mass: 228.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 243°Cat760mmHg
• Flash Point: 100.8°C
• Refractive Index: 1.463
• PSA: 36.92
• LogP: 2.59750